Cas no 1270452-70-4 (2-(1-amino-3-hydroxypropyl)-5-bromophenol)

• Product Name: 2-(1-amino-3-hydroxypropyl)-5-bromophenol
• CAS No: 1270452-70-4
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6171578
• PubChem ID: 82622703
• Update Time: 2025-10-29

2-(1-amino-3-hydroxypropyl)-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-hydroxypropyl)-5-bromophenol
• EN300-1897797
• 1270452-70-4

• Inchi： 1S/C9H12BrNO2/c10-6-1-2-7(9(13)5-6)8(11)3-4-12/h1-2,5,8,12-13H,3-4,11H2
• InChI Key： NEXKIXUBMYILKT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(CCO)N

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2-(1-amino-3-hydroxypropyl)-5-bromophenol

Introduction to 2-(1-amino-3-hydroxypropyl)-5-bromophenol (CAS No. 1270452-70-4)

2-(1-amino-3-hydroxypropyl)-5-bromophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1270452-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a brominated phenolic core appended with an amino-propyl side chain, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both hydroxyl and amino functional groups on the propyl chain enhances its reactivity, making it a versatile building block for further chemical modifications.

The bromophenol moiety in 2-(1-amino-3-hydroxypropyl)-5-bromophenol is particularly noteworthy due to its ability to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This reactivity has been leveraged in recent studies to develop novel heterocyclic compounds with potential pharmacological applications. Additionally, the hydroxyl group at the 3-position of the phenol ring contributes to hydrogen bonding capabilities, influencing both solubility and interactions with biological targets.

In recent years, 2-(1-amino-3-hydroxypropyl)-5-bromophenol has been explored as a precursor in the synthesis of bioactive molecules targeting various disease pathways. For instance, researchers have utilized this compound to generate derivatives with antimicrobial and anti-inflammatory properties. The amino-propyl side chain provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity. Such modifications have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The pharmaceutical industry has shown particular interest in 2-(1-amino-3-hydroxypropyl)-5-bromophenol due to its potential role in drug discovery. Its structural features align well with the requirements for molecules targeting neurological disorders, where precise molecular interactions are critical. Preliminary studies have indicated that derivatives of this compound exhibit promising effects on enzymatic pathways associated with neurodegeneration. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

From a synthetic chemistry perspective, 2-(1-amino-3-hydroxypropyl)-5-bromophenol serves as an excellent scaffold for exploring new synthetic methodologies. The combination of bromine and hydroxyl groups allows for multiple points of intervention during synthesis, enabling chemists to tailor the molecule's properties for specific applications. Recent advances in flow chemistry have also been applied to the synthesis of this compound, improving yields and purity while reducing reaction times. These innovations highlight the compound's significance as a research tool and industrial intermediate.

The biological activity of 2-(1-amino-3-hydroxypropyl)-5-bromophenol has been further elucidated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with proteins involved in cell signaling pathways, suggesting its utility in modulating cellular processes. Experimental validation through enzyme inhibition assays has confirmed these predictions, demonstrating inhibitory effects on key enzymes implicated in metabolic diseases. Such findings underscore the compound's potential as a starting point for developing novel therapeutics.

The environmental and safety considerations associated with 2-(1-amino-3-hydroxypropyl)-5-bromophenol are also important aspects of its application profile. While not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers have developed protocols for its use that minimize exposure risks while maintaining efficiency in synthetic workflows. These measures reflect the industry's commitment to safety and sustainability in chemical research.

Future directions for research on 2-(1-amino-3-hydroxypropyl)-5-bromophenol include exploring its role in drug delivery systems and nanotechnology applications. The compound's structural features make it amenable to incorporation into polymeric matrices or nanoparticles designed for targeted drug delivery. Preliminary studies have shown promise in using this compound as a cross-linking agent for hydrogels used in biomedical applications. Such innovations could expand its utility beyond traditional pharmaceuticals into regenerative medicine and tissue engineering.

In conclusion, 2-(1-amino-3-hydroxypropyl)-5-bromophenol (CAS No. 1270452-70-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features enable diverse chemical modifications and biological interactions, making it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, its importance is expected to grow further within the scientific community.